Cas no 72615-17-9 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, triphenylmethyl ester(9CI))

• Product Name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, triphenylmethyl ester(9CI)
• CAS No: 72615-17-9
• MF: C₃₂H₃₀N₂O₄S
• MW: 538.656607151031
• CID: 571137
• PubChem ID: 6447181
• Update Time: 2025-04-19

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, triphenylmethyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, triphenylmethyl ester(9CI)
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)et henyl)thio)-6-ethyl-7-oxo-, triphenylmethyl ester
• trityl 3-[(E)-2-acetamidoethenyl]sulfanyl-6-ethyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• Antibiotic PS 7 trityl ester
• 72615-17-9
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethenyl)thio)-6-ethyl-7-oxo-, triphenylmethyl ester

• Inchi： 1S/C32H30N2O4S/c1-3-26-27-21-28(39-20-19-33-22(2)35)29(34(27)30(26)36)31(37)38-32(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25/h4-20,26-27H,3,21H2,1-2H3,(H,33,35)/b20-19+
• InChI Key： MBOMUIAGSQENJC-FMQUCBEESA-N
• SMILES： S(/C=C/NC(C)=O)C1=C(C(=O)OC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N2C(C(CC)C2C1)=O

Computed Properties

• Exact Mass: 538.1928
• Monoisotopic Mass: 538.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 718.2°C at 760 mmHg
• Flash Point: 388.2°C
• Refractive Index: 1.671
• PSA: 75.71